Cas no 921484-58-4 (N-benzyl-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-benzyl-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• CAS No: 921484-58-4
• Molecular Formula: C₂₀H₂₀N₄O₂S
• Molecular Weight: 380.463402748108
• CID: 6103808
• PubChem ID: 18567533

N-benzyl-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide Properties

Names and Identifiers

• N-benzyl-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• N-benzyl-2-[2-[(3-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• N-benzyl-2-(2-{[(3-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide
• AKOS024626942
• F2096-0305
• 921484-58-4
• N-benzyl-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide

• InChIKey： SZMPSMJMSJBQTL-UHFFFAOYSA-N
• Inchi： 1S/C20H20N4O2S/c1-14-6-5-9-16(10-14)22-19(26)24-20-23-17(13-27-20)11-18(25)21-12-15-7-3-2-4-8-15/h2-10,13H,11-12H2,1H3,(H,21,25)(H2,22,23,24,26)
• SMILES： S1C=C(CC(NCC2C=CC=CC=2)=O)N=C1NC(NC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 380.13069707g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 380.13069707g/mol
• Heavy Atom Count: 27
• Complexity: 498
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas